Cas no 140645-13-2 (tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate
• CAS No: 140645-13-2
• MF: C₁₂H₂₄N₄O₂
• MW: 256.344562530518
• CID: 5189578
• PubChem ID: 10106470
• Update Time: 2025-05-21

tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[1-(aminoiminomethyl)-3-piperidinyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate

• Inchi： 1S/C12H24N4O2/c1-12(2,3)18-11(17)15-7-9-5-4-6-16(8-9)10(13)14/h9H,4-8H2,1-3H3,(H3,13,14)(H,15,17)
• InChI Key： IGEJQPQAAYKGLR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCCN(C(N)=N)C1

Additional information on tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate

Recent Advances in the Study of tert-Butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate (CAS: 140645-13-2)

The compound tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate (CAS: 140645-13-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate as a key intermediate in the synthesis of novel protease inhibitors. Proteases are enzymes that play critical roles in various physiological and pathological processes, making them attractive targets for therapeutic intervention. The unique structural features of this compound, including the piperidine ring and the carbamimidoyl group, contribute to its ability to interact with protease active sites, thereby inhibiting their activity.

One of the most notable advancements in this area is the development of a highly efficient synthetic route for tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate. Researchers have optimized the reaction conditions to achieve high yields and purity, which is essential for its use in large-scale pharmaceutical production. The synthetic methodology involves the protection of the piperidine nitrogen followed by the introduction of the carbamimidoyl group, a strategy that has been validated through rigorous analytical techniques such as NMR spectroscopy and mass spectrometry.

In addition to its synthetic utility, tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate has demonstrated promising biological activity in preclinical studies. For instance, it has been shown to exhibit inhibitory effects against serine proteases, which are implicated in conditions such as thrombosis, inflammation, and cancer. These findings suggest that derivatives of this compound could serve as lead candidates for the development of new therapeutic agents targeting these diseases.

Furthermore, recent computational studies have provided insights into the molecular interactions between tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate and its target proteases. Molecular docking simulations have revealed that the compound binds to the active site of serine proteases through hydrogen bonding and hydrophobic interactions, which are critical for its inhibitory activity. These computational findings are supported by experimental data, underscoring the reliability of the predictions.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Nevertheless, the compound's unique chemical properties and biological activity make it a valuable tool for advancing our understanding of protease inhibition and drug discovery.

In conclusion, tert-butyl N-(1-carbamimidoylpiperidin-3-yl)methylcarbamate (CAS: 140645-13-2) represents a promising scaffold for the development of novel protease inhibitors. Recent advancements in its synthesis, biological evaluation, and computational modeling have laid a solid foundation for future research. Continued exploration of this compound and its derivatives is expected to yield new therapeutic candidates with potential applications in a wide range of diseases.